Cas no 1806515-42-3 (1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one)

• Product Name: 1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one
• CAS No: 1806515-42-3
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5000320
• Update Time: 2025-10-28

1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one

• Inchi： 1S/C11H13BrO/c1-8-4-3-5-10(6-9(2)13)11(8)7-12/h3-5H,6-7H2,1-2H3
• InChI Key： POEBDKXMYCZPNM-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CC=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one

Comprehensive Overview of 1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one (CAS No. 1806515-42-3)

1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one (CAS No. 1806515-42-3) is an organic compound that has gained significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a bromomethyl-substituted propanone derivative, serves as a crucial intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for this compound under terms like "1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one synthesis", "CAS 1806515-42-3 applications", and "bromomethyl propanone derivatives", highlighting its importance in modern chemistry.

The molecular structure of 1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one features a propan-2-one backbone attached to a bromomethyl-substituted aromatic ring. This configuration makes it highly reactive, particularly in nucleophilic substitution reactions, which are essential in drug discovery and material science. Recent studies have explored its potential in creating novel pharmaceutical intermediates, aligning with the growing demand for custom synthesis solutions in the healthcare sector. The compound's versatility also extends to applications in organic electronics and specialty chemicals, making it a topic of interest for researchers focusing on sustainable chemistry and green synthesis.

One of the most searched questions about 1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one relates to its safety profile and handling precautions. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Its stability under various conditions and compatibility with common reagents are frequently discussed in academic forums, reflecting the practical challenges faced by chemists working with this material. The rise of AI-assisted chemical research has also led to increased interest in predictive models for its reactivity, with queries like "machine learning for bromomethyl compound reactions" becoming more common.

From a market perspective, the demand for 1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Suppliers often highlight its high purity grades (typically ≥95%) and custom packaging options to meet diverse research needs. The compound's role in developing next-generation therapeutics has positioned it as a valuable asset in the contract research organization (CRO) sector, where efficient synthesis of complex intermediates is paramount. Recent trends show growing interest in its potential applications for bioconjugation chemistry and targeted drug delivery systems.

Analytical characterization of 1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical for reproducible research outcomes. The scientific community continues to explore novel derivatives of this scaffold, with particular focus on modifying its aromatic substitution pattern to tune biological activity. This aligns with current research priorities in fragment-based drug discovery and medicinal chemistry optimization strategies.

Environmental considerations regarding 1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one have become increasingly important, mirroring broader trends in green chemistry. Researchers are investigating more sustainable synthetic routes and catalytic approaches to minimize waste generation. The compound's biodegradation potential and ecotoxicological profile are subjects of ongoing study, responding to regulatory requirements and industry commitments to sustainable development goals. These aspects are particularly relevant given the current emphasis on environmentally benign chemical processes across all sectors of chemical manufacturing.

Looking ahead, 1-(2-(Bromomethyl)-3-methylphenyl)propan-2-one is poised to maintain its relevance in chemical research due to its structural versatility. The compound's ability to serve as a multifunctional building block makes it valuable for creating diverse molecular architectures. As synthetic methodologies advance and analytical techniques become more sophisticated, we can expect new applications to emerge for this interesting chemical entity. Its continued study contributes to our fundamental understanding of structure-activity relationships in organic chemistry while supporting innovation across multiple scientific disciplines.